Cas no 1806310-35-9 (2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride
• CAS No: 1806310-35-9
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5004164
• Update Time: 2025-10-29

2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-6(4-10)8(16(9,14)15)7(3-5)11(12)13/h2-3H,1H3
• InChI Key： ZHBQXVWAJBFCAE-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride

2-Cyano-4-methyl-6-nitrobenzenesulfonyl Chloride (CAS No. 1806310-35-9)

2-Cyano-4-methyl-6-nitrobenzenesulfonyl chloride is a highly reactive organic compound with the CAS registry number 1806310-35-9. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their ability to form stable sulfonamides and other derivatives. The molecule features a benzenesulfonyl group substituted with cyano, methyl, and nitro groups at positions 2, 4, and 6, respectively. These substituents significantly influence the compound's chemical reactivity, stability, and potential applications in various fields.

The benzenesulfonyl chloride core of this molecule is a well-known electrophilic agent, making it a valuable reagent in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The presence of the cyano group at position 2 introduces electron-withdrawing effects, which enhance the electrophilicity of the sulfonyl group. This makes 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride particularly useful in nucleophilic substitution reactions. The methyl group at position 4 provides steric bulk, which can influence regioselectivity in certain reactions. Meanwhile, the nitro group at position 6 further contributes to the compound's electronic properties by introducing additional electron-withdrawing effects.

Recent studies have highlighted the importance of such multifunctional sulfonyl chlorides in drug discovery and material science. For instance, researchers have explored the use of 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride as an intermediate in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties. The compound's ability to undergo various transformations under mild conditions has made it a versatile building block in medicinal chemistry.

In terms of physical properties, 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF. Its stability under ambient conditions is moderate; however, it can degrade upon prolonged exposure to moisture or light. Proper storage in a dry and dark environment is recommended to maintain its integrity.

The synthesis of 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding benzenesulfonic acid derivative. Subsequent steps include sulfonation, nitration, cyanation, and finally chlorination to yield the sulfonyl chloride product. Each step requires precise control over reaction conditions to ensure high yields and purity.

One of the most significant applications of this compound lies in its use as an intermediate in pharmaceutical research. For example, it has been employed in the synthesis of sulfonamide-based inhibitors targeting key enzymes involved in cancer cell proliferation. The compound's reactivity allows for efficient coupling with amino acids or other nitrogen-containing compounds to form stable sulfonamides with desired pharmacokinetic properties.

Moreover, 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride has shown promise in materials science as a precursor for high-performance polymers and coatings. Its ability to form strong covalent bonds makes it suitable for applications requiring durability and resistance to environmental factors such as UV radiation and moisture.

In conclusion, 2-cyano-4-methyl-6-nitrobenzenesulfonyl chloride (CAS No. 1806310-35-9) is a versatile and valuable compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups makes it an indispensable tool in organic synthesis, drug discovery, and materials development. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.